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Compound of Interest

Compound Name: (S)-(-)-Win 55,212 mesylate

CAS No.: 137795-17-6

Cat. No.: B142302 Get Quote

This guide provides a detailed overview of (S)-(-)-Win 55,212-2 mesylate, a potent synthetic

cannabinoid receptor agonist. It is intended to serve as a technical resource for researchers,

scientists, and professionals involved in drug development and discovery.

Core Compound Identification
(S)-(-)-Win 55,212-2 mesylate is a member of the aminoalkylindole class of compounds and is

widely utilized in scientific research to investigate the endocannabinoid system.

Identifier Value

CAS Number 131543-23-2[1][2]

Molecular Weight 522.61 g/mol [1]

Molecular Formula C₂₇H₂₆N₂O₃・CH₃SO₃H[2]

Pharmacological Profile and Mechanism of Action
(S)-(-)-Win 55,212-2 mesylate is a potent agonist for both cannabinoid receptor type 1 (CB1)

and type 2 (CB2), with a higher affinity for the CB2 receptor. The binding affinities (Ki) have

been reported as 62.3 nM for the human CB1 receptor and 3.3 nM for the human CB2

receptor.[1][3] This preferential binding to CB2 receptors makes it a valuable tool for studying

the distinct physiological roles of these two receptor subtypes.
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The activation of CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRs),

initiates a cascade of intracellular signaling events. The primary mechanism involves the

inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels. Additionally, activation of these receptors can modulate ion

channels, such as inhibiting N- and P/Q-type calcium channels and activating G-protein-

coupled inwardly rectifying potassium (GIRK) channels.

Signaling Pathway Overview
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Caption: Simplified signaling pathway of (S)-(-)-Win 55,212-2.

Experimental Protocols
Preparation of Stock Solutions
Due to its hydrophobic nature, (S)-(-)-Win 55,212-2 mesylate is typically dissolved in an organic

solvent to create a concentrated stock solution, which can then be diluted in aqueous buffers

for experimental use.

Materials:

(S)-(-)-Win 55,212-2 mesylate powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Protocol:

Aseptically weigh the desired amount of (S)-(-)-Win 55,212-2 mesylate powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution thoroughly until the powder is completely dissolved.

Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

In Vitro Receptor Binding Assay
This protocol outlines a competitive binding assay to determine the affinity of a test compound

for cannabinoid receptors using (S)-(-)-Win 55,212-2 as a reference compound.

Materials:

Cell membranes expressing either CB1 or CB2 receptors

Radiolabeled cannabinoid agonist (e.g., [³H]CP-55,940)

(S)-(-)-Win 55,212-2 mesylate

Test compound

Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4)

Glass fiber filters

Scintillation fluid and counter

Workflow:
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Caption: Workflow for a competitive cannabinoid receptor binding assay.

Applications in Research
(S)-(-)-Win 55,212-2 mesylate is a versatile tool in cannabinoid research with a broad range of

applications, including:
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Neuroscience: Investigating the role of the endocannabinoid system in neurotransmission,

synaptic plasticity, and neuroinflammation.

Immunology: Studying the modulatory effects of cannabinoids on immune cell function and

inflammatory responses.

Oncology: Exploring the potential of cannabinoid receptor agonists in regulating cancer cell

proliferation, apoptosis, and angiogenesis.

Pain Research: Elucidating the mechanisms of cannabinoid-mediated analgesia in various

pain models.

References
Merck Millipore. (n.d.). (+)-WIN 55,212-2 mesylate - CAS 131543-23-2 - Calbiochem.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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